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Compound of Interest

Compound Name: Rhodinyl propionate
CAS No.: 105-89-5
Cat. No.: B089866
Get Quote
. J

Executive Summary & Risk Profile

From the Desk of the Senior Application Scientist: Handling Rhodinyl propionate requires a
nuanced understanding of its physicochemical behavior. While often categorized as a
“fragrance ingredient" or "flavor standard," in a research context, we treat it as a lipophilic
irritant with combustible properties.

The primary safety vector for this molecule is dermal absorption and material degradation.
Unlike simple inorganic acids, Rhodinyl propionate is a fatty ester. It does not burn skin

immediately upon contact; rather, it solvates into the lipid bilayer of the epidermis, causing
delayed irritation (H315) and potential sensitization. Furthermore, esters are notorious for
swelling natural rubber, making standard latex gloves a critical failure point in your safety

protocol.

Physicochemical Risk Drivers:
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Property Value Operational Implication

Unique identifier for inventory
CAS Number 105-89-5 ]

tracking.[1]

Combustible (Class I11A). Avoid
Flash Point ~89°C - 96°C (193°F - 205°F) open flames or high-heat

sources.[1]

Vapor Pressure

0.005 mmHg @ 25°C

Low volatility.[1][2] Inhalation
risk is minimal unless heated

or aerosolized.

Solubility

Insoluble in water; Soluble in

alcohol

Do not use water for initial spill
cleanup; it will spread the

chemical.[1]

Specific Gravity

~0.90

Floats on water.[1] Aquatic
toxicity hazard (H411).

Personal Protective Equipment (PPE) Matrix

This protocol is designed to prevent permeation (chemical passing through the glove) and

degradation (chemical physically damaging the material).

A. Hand Protection: The "Ester Protocol"

Recommendation: Nitrile (Minimum 5 mil thickness) Status:Splash Protection Only

o The Science: Rhodinyl propionate is an ester. Esters can cause swelling and degradation

in natural rubber (Latex). While heavy-gauge Nitrile offers decent resistance to high-

molecular-weight esters, it is not impervious.[1]

e Protocol:

o Inspect: Check gloves for pinholes before donning.

o Change Frequency: Replace gloves every 30 minutes during continuous handling, or

immediately upon splash contact.
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o Prohibited: Do NOT use Latex or thin Vinyl gloves. They will degrade rapidly, increasing
skin absorption risk.

B. Eye & Face Protection

Recommendation: ANSI Z87.1 Safety Glasses with Side Shields Condition: If pouring volumes
>500mL or working under pressure/heat, upgrade to Chemical Splash Goggles.

¢ Reasoning: The lipophilic nature of the substance means it is difficult to flush out of the eye
with water alone. Prevention of splash entry is far superior to remediation.

C. Respiratory Protection

Recommendation: Local Exhaust Ventilation (Fume Hood) Status: Mandatory for heated
applications.

e The Science: With a vapor pressure of 0.005 mmHg, ambient evaporation is slow. However,
if the experimental workflow involves heating the substance above 60°C, the vapor
concentration can reach irritant levels.

o Contingency: If a fume hood is unavailable during heating, a half-face respirator with Organic
Vapor (OV) cartridges is required.

Operational Workflow: Safe Handling Lifecycle

The following diagram outlines the logical flow of handling, emphasizing the "Check-Point"
methodology to ensure safety at every transition.

Risk Assessment

essment onning Glove Integrity
(Check SDS & Volume)

(Nitrile + Safety Glasses) Check

Click to download full resolution via product page
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Figure 1: The "Check-Point" safety workflow ensures that glove integrity is verified before
handling and that splash events trigger an immediate doffing cycle.[1]

Emergency Response & Disposal Protocols
Spill Management (Small Scale < 1L)

 |solate: Evacuate the immediate area and remove ignition sources (Flash point ~90°C).
o Contain: Do NOT use water. Use an inert absorbent (vermiculite, sand, or polypads).[3]
o Why: Water will cause the ester to float and spread, expanding the contamination zone.

o Clean: Scoop absorbed material into a sealable waste container. Clean the surface with a
soap/water solution (surfactants are needed to solubilize the oily residue).

Waste Disposal

 Classification: Non-halogenated Organic Solvent Waste.

o Directive: Never flush down the drain. This compound is toxic to aquatic life (H411) and can
accumulate in water systems.

e Labeling: Label container clearly with "Combustible Liquid" and "Marine Pollutant.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Showing Compound Rhodinyl propionate (FDB016189) - FooDB [foodb.ca]
e 2. rhodinyl propionate, 105-89-5 [thegoodscentscompany.com]

o 3. pfaltzandbauer.com [pfaltzandbauer.com]

¢ 4. chemicalbook.com [chemicalbook.com]

e 5. parchem.com [parchem.com]

e To cite this document: BenchChem. [Advanced Handling Protocol: Rhodinyl Propionate
(CAS 105-89-5)[2][3][4]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089866/docs#advanced-handling-protocol-rhodinyl-
propionate-cas-105-89-5-2-3-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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